Cas no 1805666-14-1 (Ethyl 2-cyano-5-difluoromethyl-4-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-cyano-5-difluoromethyl-4-(hydroxymethyl)benzoate
• CAS No: 1805666-14-1
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4956957
• Update Time: 2025-06-14

Ethyl 2-cyano-5-difluoromethyl-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethyl-4-(hydroxymethyl)benzoate

• Inchi： 1S/C12H11F2NO3/c1-2-18-12(17)10-4-9(11(13)14)8(6-16)3-7(10)5-15/h3-4,11,16H,2,6H2,1H3
• InChI Key： IFSGJPSUIIKSIQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C(C#N)=CC=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-5-difluoromethyl-4-(hydroxymethyl)benzoate

Comprehensive Overview of Ethyl 2-cyano-5-difluoromethyl-4-(hydroxymethyl)benzoate (CAS No. 1805666-14-1)

Ethyl 2-cyano-5-difluoromethyl-4-(hydroxymethyl)benzoate (CAS No. 1805666-14-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This ester derivative, characterized by its cyano, difluoromethyl, and hydroxymethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its versatility and compatibility with modern green chemistry principles.

The molecular structure of Ethyl 2-cyano-5-difluoromethyl-4-(hydroxymethyl)benzoate features a benzoate core substituted with electron-withdrawing and electron-donating groups, which influence its reactivity and stability. The presence of the difluoromethyl group, in particular, enhances its metabolic stability and bioavailability, making it a candidate for drug discovery programs. Recent studies have highlighted its role in the synthesis of fluorinated analogs of biologically active molecules, a trend driven by the growing demand for fluorinated pharmaceuticals in the market.

In the context of sustainability, Ethyl 2-cyano-5-difluoromethyl-4-(hydroxymethyl)benzoate aligns with the global shift toward eco-friendly chemical processes. Its synthesis often employs catalytic methods and renewable solvents, addressing concerns about environmental impact. This aspect resonates with current green chemistry initiatives, which prioritize reducing waste and energy consumption. As a result, the compound has become a subject of interest in academic and industrial research focused on sustainable manufacturing.

From an application standpoint, CAS No. 1805666-14-1 is frequently utilized in the development of agrochemicals and specialty chemicals. Its structural motifs are particularly useful in designing molecules with enhanced pesticidal or herbicidal activity. The cyano group, for instance, is known to contribute to the binding affinity of target enzymes, while the hydroxymethyl moiety offers opportunities for further functionalization. These attributes make it a versatile building block in combinatorial chemistry and high-throughput screening.

The growing interest in fluorinated compounds has also propelled the relevance of Ethyl 2-cyano-5-difluoromethyl-4-(hydroxymethyl)benzoate. Fluorination is a key strategy in medicinal chemistry to improve drug potency and pharmacokinetics. Searches for fluorinated drug intermediates and bioactive fluorophores have surged, reflecting the compound's alignment with industry trends. Additionally, its potential use in material science, such as in the synthesis of advanced polymers or coatings, further expands its utility.

Quality control and analytical characterization of CAS No. 1805666-14-1 are critical for ensuring its efficacy in downstream applications. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are essential for meeting regulatory standards, especially in pharmaceutical and agrochemical industries where precision is paramount. The compound's stability under various conditions is also a focal point for researchers optimizing storage and handling protocols.

In summary, Ethyl 2-cyano-5-difluoromethyl-4-(hydroxymethyl)benzoate (CAS No. 1805666-14-1) represents a multifaceted compound with broad applicability across scientific disciplines. Its unique structural features, combined with the rising demand for fluorinated and sustainable chemicals, position it as a key player in modern synthetic chemistry. As research continues to uncover new applications, this compound is poised to remain at the forefront of innovation in both academia and industry.